Cas no 246877-31-6 (3-Amino-5-fluoro-2-methylbenzoic acid)
246877-31-6 structure
Product Name:3-Amino-5-fluoro-2-methylbenzoic acid
CAS No:246877-31-6
MF:C8H8FNO2
MW:169.153025627136
CID:1094611
PubChem ID:44203027
Update Time:2025-09-27
3-Amino-5-fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-fluoro-2-methylbenzoic acid
- LogP
- 3-Amino-5-fluoro-2-methylbenzoicacid
- 246877-31-6
- EN300-150499
- G47008
- CS-0370488
- AKOS012347335
- ZSBQKZLGNITGFO-UHFFFAOYSA-N
- SCHEMBL3412582
- Benzoic acid, 3-amino-5-fluoro-2-methyl-
-
- Inchi: 1S/C8H8FNO2/c1-4-6(8(11)12)2-5(9)3-7(4)10/h2-3H,10H2,1H3,(H,11,12)
- InChI Key: ZSBQKZLGNITGFO-UHFFFAOYSA-N
- SMILES: FC1C=C(C(C)=C(C(=O)O)C=1)N
Computed Properties
- Exact Mass: 169.05394
- Monoisotopic Mass: 169.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
3-Amino-5-fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093740-5g |
3-Amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 5g |
$573.52 | 2023-09-02 | |
| Alichem | A019093740-10g |
3-Amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 10g |
$683.40 | 2023-09-02 | |
| Alichem | A019093740-25g |
3-Amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 25g |
$1266.30 | 2023-09-02 | |
| Enamine | EN300-150499-0.05g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.05g |
$94.0 | 2023-11-13 | |
| Enamine | EN300-150499-0.1g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.1g |
$140.0 | 2023-11-13 | |
| Enamine | EN300-150499-0.25g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.25g |
$200.0 | 2023-11-13 | |
| Enamine | EN300-150499-0.5g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.5g |
$374.0 | 2023-11-13 | |
| Enamine | EN300-150499-1.0g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 1.0g |
$499.0 | 2023-02-14 | |
| Enamine | EN300-150499-2.5g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 2.5g |
$978.0 | 2023-11-13 | |
| Enamine | EN300-150499-5.0g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 5.0g |
$1448.0 | 2023-02-14 |
3-Amino-5-fluoro-2-methylbenzoic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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